Cas no 2034208-52-9 (2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one)

• Product Name: 2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one
• CAS No: 2034208-52-9
• MF: C₁₆H₂₁NOS₂
• MW: 307.474041700363
• CID: 5332943
• Update Time: 2025-10-31

2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)-2-(4-(isopropylthio)phenyl)ethanone
• 2-(4-propan-2-ylsulfanylphenyl)-1-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)ethanone
• 2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

• Inchi： 1S/C16H21NOS2/c1-11(2)20-14-5-3-12(4-6-14)7-16(18)17-9-15-8-13(17)10-19-15/h3-6,11,13,15H,7-10H2,1-2H3
• InChI Key： NJHANVVMKXRSTG-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C(CC1C=CC(=CC=1)SC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 3.3
• Topological Polar Surface Area: 70.9

Additional information on 2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one

Introduction to 2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one (CAS No. 2034208-52-9)

2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one, also known by its CAS number 2034208-52-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as thiazabicycloheptanes, which are characterized by their unique bicyclic structure and thia (sulfur-containing) moiety. The compound's structure includes a phenyl group substituted with an isopropyl sulfanyl group and a thiazabicycloheptane ring, making it a promising candidate for various therapeutic applications.

The thiazabicycloheptane scaffold has been extensively studied for its potential in drug discovery due to its ability to modulate various biological targets. Recent research has highlighted the importance of this scaffold in the development of new drugs for treating neurological disorders, cancer, and inflammatory conditions. The isopropyl sulfanyl substitution on the phenyl ring adds further complexity and functionality to the molecule, potentially enhancing its pharmacological properties.

In terms of chemical synthesis, 2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one can be synthesized through a multi-step process involving the coupling of a substituted phenyl derivative with a thiazabicycloheptane precursor. The key steps in this synthesis include the formation of the thiazabicycloheptane ring, the introduction of the isopropyl sulfanyl group, and the final coupling reaction to form the target compound. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

One of the most significant areas of research involving CAS No. 2034208-52-9 is its potential as a neuroprotective agent. Studies have shown that compounds with similar structures can effectively protect neurons from oxidative stress and neurodegeneration, which are key factors in diseases such as Alzheimer's and Parkinson's. The presence of the isopropyl sulfanyl group may enhance the compound's ability to cross the blood-brain barrier, thereby improving its efficacy in targeting central nervous system disorders.

Additionally, CAS No. 2034208-52-9 has been investigated for its anti-inflammatory properties. Inflammatory responses are involved in a wide range of diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as a therapeutic agent for inflammatory conditions.

The pharmacokinetic profile of CAS No. 2034208-52-9 is another critical aspect of its evaluation. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for a drug candidate to be successful in clinical trials. The compound's stability under physiological conditions and its ability to maintain therapeutic concentrations over time are being further explored to ensure its suitability for long-term use.

In conclusion, CAS No. 2034208-52-9, or 2-[4-(propan-2-ylsulfanyl)phenyl]-1-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}ethan-1-one, represents a promising compound with potential applications in neuroprotection and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.